Cas no 5411-37-0 ((2-(pyrrolidin-1-yl)ethyl diphenylacetate ))

• Product name: (2-(pyrrolidin-1-yl)ethyl diphenylacetate )
• CAS No: 5411-37-0
• MF: C₂₀H₂₂NO₂-
• MW: 308.39418
• CID: 939781
• PubChem ID: 24181732

(2-(pyrrolidin-1-yl)ethyl diphenylacetate ) Chemical and Physical Properties

Names and Identifiers

• (2-(pyrrolidin-1-yl)ethyl diphenylacetate )
• 2-pyrrolidin-1-ylethyl 2,2-diphenylacetate,hydrochloride
• NSC-25566
• DTXSID20968996
• NSC-10953
• NSC10953
• NSC25566
• 2-(Pyrrolidin-1-yl)ethyl diphenylacetate--hydrogen chloride (1/1)
• 5411-37-0

• Inchi： InChI=1S/C20H23NO2.ClH/c22-20(23-16-15-21-13-7-8-14-21)19(17-9-3-1-4-10-17)18-11-5-2-6-12-18;/h1-6,9-12,19H,7-8,13-16H2;1H
• InChI Key： KTKRIIVTJHUIDZ-UHFFFAOYSA-N
• SMILES： C1CCN(C1)CCOC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3.Cl

Computed Properties

• Exact Mass: 309.17299
• Monoisotopic Mass: 309.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.111
• Boiling Point: 440°C at 760 mmHg
• Flash Point: 137°C
• Refractive Index: 1.569
• PSA: 29.54
• LogP: 4.19740